Cas no 55400-67-4 (Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester)

Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester structure
55400-67-4 structure
Product Name:Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester
CAS No:55400-67-4
MF:C14H8F6O3S
MW:370.26694393158
CID:379110
PubChem ID:286890
Update Time:2025-04-19

Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester
    • 3-(trifluoromethyl)phenyl 3-(trifluoromethyl)benzenesulfonate
    • NSC-146113
    • NSC146113
    • 55400-67-4
    • DTXSID50301731
    • Inchi: 1S/C14H8F6O3S/c15-13(16,17)9-3-1-5-11(7-9)23-24(21,22)12-6-2-4-10(8-12)14(18,19)20/h1-8H
    • InChI Key: LSGSLNMJUTXALV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 370.00984
  • Monoisotopic Mass: 370.00983426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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